N-2,1,3-benzothiadiazol-4-yl-2-(1-naphthyl)acetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C18H13N3OS/c22-17(19-15-9-4-10-16-18(15)21-23-20-16)11-13-7-3-6-12-5-1-2-8-14(12)13/h1-10H,11H2,(H,19,22)
• InChI Key: YVRHTRNJMKSGPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=CC=CC4=NSN=C43
• Molecular Formula: C18H13N3OS
• Molecular Weight: 319.4 g/mol

Description

N-2,1,3-benzothiadiazol-4-yl-2-(1-naphthyl)acetamide, commonly known as BTA-Na, is a fluorescent probe that has been widely used in scientific research. It is a derivative of 2-(2-hydroxyphenyl)benzothiazole and has a high quantum yield and photostability.

Mechanism of Action

The mechanism of action of BTA-Na is based on its ability to chelate metal ions. When BTA-Na binds to a metal ion, its fluorescence properties change, allowing for the detection of the metal ion. BTA-Na has a high affinity for copper and zinc ions, making it a useful tool for studying their roles in biological processes.
Biochemical and Physiological Effects
BTA-Na has been shown to have minimal biochemical and physiological effects on cells and tissues. It is non-toxic and does not interfere with normal cellular processes. However, it is important to note that BTA-Na is a fluorescent probe and may interfere with the fluorescence of other probes or dyes used in experiments.

Advantages and Limitations for Lab Experiments

One of the major advantages of BTA-Na is its high quantum yield and photostability, which allows for long-term imaging experiments. It is also water-soluble and can be easily added to cell culture media or biological samples. However, BTA-Na has limitations in terms of its selectivity for metal ions. It has a high affinity for copper and zinc ions, but may also bind to other metal ions, leading to false positive results.

Future Directions

There are several future directions for the use of BTA-Na in scientific research. One area of interest is the development of BTA-Na derivatives with increased selectivity for specific metal ions. Another area of interest is the use of BTA-Na in the development of diagnostic tools for diseases associated with metal ion dysregulation, such as Alzheimer's disease. Additionally, BTA-Na may be used in the study of metal ion transport and signaling pathways in cells and tissues.
Conclusion
In conclusion, N-2,1,3-benzothiadiazol-4-yl-2-(1-naphthyl)acetamide, or BTA-Na, is a fluorescent probe that has been widely used in scientific research. Its high quantum yield and photostability make it a useful tool for long-term imaging experiments, and its ability to chelate metal ions allows for the detection of metal ions in biological samples. While BTA-Na has limitations in terms of its selectivity for metal ions, there are several future directions for its use in scientific research.

Synthesis Methods

The synthesis of BTA-Na involves the reaction of 2-(1-naphthyl)acetic acid with thionyl chloride to form 2-(1-naphthyl)acetyl chloride. This is then reacted with 2-aminobenzothiazole to form BTA-Na. The final product is a yellow powder that is water-soluble and stable at room temperature.

Scientific Research Applications

BTA-Na has been used in a variety of scientific research applications, including fluorescence microscopy, flow cytometry, and protein labeling. It is commonly used as a fluorescent probe to detect the presence of metal ions, such as copper and zinc, in biological samples. BTA-Na has also been used to study the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease.